R-(-)-N,S-Dimethyl-S-phenylsulfoximine
Overview
Description
R-(-)-N,S-Dimethyl-S-phenylsulfoximine, also known as DPI or Ro 8-4304, is a chemical compound that has been widely used in scientific research. It is a chiral sulfoximine compound that has been extensively studied due to its unique properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of R-(-)-N,S-Dimethyl-S-phenylsulfoximine involves the inhibition of glutamate transporters, specifically the excitatory amino acid transporter 2 (EAAT2) and the glutamate transporter 1 (GLT-1). These transporters are responsible for the uptake of glutamate in the brain, and their inhibition leads to an increase in extracellular glutamate levels. This increase in glutamate can cause excitotoxicity and neuronal damage, which has been implicated in various neurological disorders.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its inhibition of glutamate transporters. This inhibition leads to an increase in extracellular glutamate levels, which can cause excitotoxicity and neuronal damage. This compound has also been shown to affect the activity of other neurotransmitter systems such as dopamine, serotonin, and GABA. These effects can lead to changes in behavior, cognition, and motor function.
Advantages and Limitations for Lab Experiments
One of the advantages of using R-(-)-N,S-Dimethyl-S-phenylsulfoximine in lab experiments is its specificity for glutamate transporters. This specificity allows researchers to study the role of glutamate transporters in various neurological disorders without affecting other neurotransmitter systems. However, this compound has some limitations, such as its low solubility in water and its potential toxicity at high concentrations. These limitations can affect the accuracy and reproducibility of lab experiments.
Future Directions
There are many future directions for the study of R-(-)-N,S-Dimethyl-S-phenylsulfoximine and its potential applications. One direction is the development of more potent and selective inhibitors of glutamate transporters. Another direction is the investigation of the role of glutamate transporters in other neurological disorders such as Parkinson's disease and multiple sclerosis. Additionally, the use of this compound in combination with other drugs or therapies may enhance its therapeutic potential. Overall, the study of this compound and its mechanism of action has the potential to lead to new treatments for various neurological disorders.
Conclusion
In conclusion, this compound is a chiral sulfoximine compound that has been extensively studied for its potential applications in various scientific research fields. Its inhibition of glutamate transporters has been implicated in various neurological disorders, and its specificity allows researchers to study the role of glutamate transporters without affecting other neurotransmitter systems. Despite its limitations, this compound has the potential to lead to new treatments for various neurological disorders, and future research in this field is warranted.
Scientific Research Applications
R-(-)-N,S-Dimethyl-S-phenylsulfoximine has been used in various scientific research fields such as neurobiology, pharmacology, and toxicology. It has been shown to inhibit the activity of glutamate transporters, which are responsible for the uptake of glutamate in the brain. This inhibition leads to an increase in extracellular glutamate levels, which can cause excitotoxicity and neuronal damage. This compound has also been used to study the role of glutamate transporters in neurological disorders such as epilepsy, stroke, and Alzheimer's disease.
properties
IUPAC Name |
methyl-methylimino-oxo-phenyl-λ6-sulfane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NOS/c1-9-11(2,10)8-6-4-3-5-7-8/h3-7H,1-2H3/t11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQWUXWSLVBGOIX-LLVKDONJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN=S(=O)(C)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN=[S@@](=O)(C)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00648527 |
Source
|
| Record name | (N,S-Dimethanesulfonimidoyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00648527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
20414-85-1 |
Source
|
| Record name | (N,S-Dimethanesulfonimidoyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00648527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (R)-(-)-N,S-Dimethyl-S-phenylsulfoximine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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